Cas no 1554405-97-8 (2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine
• CAS No: 1554405-97-8
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5042512
• PubChem ID: 84023989
• Update Time: 2025-10-28

2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-2-fluoroethan-1-amine
• 2-(4-tert-butylphenyl)-2-fluoroethanamine
• 2-(4-(tert-Butyl)phenyl)-2-fluoroethan-1-amine
• 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine

• Inchi： 1S/C12H18FN/c1-12(2,3)10-6-4-9(5-7-10)11(13)8-14/h4-7,11H,8,14H2,1-3H3
• InChI Key： CGXJELDFSQBKAI-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine

Introduction to 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine (CAS No. 1554405-97-8)

2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine, with the CAS number 1554405-97-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butylphenyl group and a fluoroethanamine moiety, which contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine typically involves multi-step organic reactions, often starting from readily available precursors such as tert-butylbenzene and fluoroacetonitrile. The tert-butyl group provides steric hindrance and enhances the compound's lipophilicity, while the fluorine atom introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets.

Recent studies have explored the potential applications of 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine in various therapeutic areas. One notable area of research is its use as a lead compound for the development of new drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent activity against specific receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The researchers found that the compound could effectively modulate these receptors, leading to improved cognitive function and reduced neuroinflammation in preclinical models.

In addition to its potential in neurological disorders, 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine has also shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be required to enhance its pharmacokinetic properties and reduce potential side effects.

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds. Initial toxicity assessments of 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine have indicated that it is generally well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

In conclusion, 2-(4-Tert-butylphenyl)-2-fluoroethan-1-amine (CAS No. 1554405-97-8) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead for the development of new therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to explore its full potential, with the goal of translating these findings into effective treatments for patients in need.